5-formyl-1-methyl-1H-pyrrole-3-carbonitrile

• IUPAC Name: 5-formyl-1-methylpyrrole-3-carbonitrile
• InChI: InChI=1S/C7H6N2O/c1-9-4-6(3-8)2-7(9)5-10/h2,4-5H,1H3
• InChI Key: VVLNIBBMYWUBRU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C=O)C#N
• Molecular Formula: C7H6N2O
• Molecular Weight: 134.14 g/mol

Description

5-formyl-1-methyl-1H-pyrrole-3-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FMPCN and has a molecular formula of C8H6N2O.

Mechanism of Action

The mechanism of action of FMPCN is not fully understood, but it is believed to act as an inhibitor of certain enzymes. FMPCN has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels in the brain, which can have potential therapeutic effects.
Biochemical and Physiological Effects:
FMPCN has been shown to have various biochemical and physiological effects. It has been reported to have anti-inflammatory and antioxidant properties, which can be beneficial in the treatment of various diseases. FMPCN has also been shown to have potential neuroprotective effects, which can be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

FMPCN has several advantages as a chemical compound for lab experiments. It is relatively easy to synthesize and purify, and its chemical properties make it a useful building block for the synthesis of complex organic molecules. However, FMPCN has some limitations as well. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, FMPCN has not been extensively studied, so its potential applications and limitations are not fully understood.

Future Directions

There are several future directions for the study of FMPCN. One potential direction is to explore its potential as a therapeutic agent for the treatment of neurodegenerative diseases. Another direction is to investigate its potential as a building block for the synthesis of complex organic molecules. Further studies are also needed to fully understand the mechanism of action of FMPCN and its potential applications and limitations.

Scientific Research Applications

FMPCN has shown potential applications in various scientific fields such as organic synthesis, materials science, and medicinal chemistry. This compound can be used as a building block for the synthesis of complex organic molecules due to its unique chemical properties. FMPCN can also be used as a precursor for the synthesis of heterocyclic compounds that have potential biological activity.

Synthesis routes and methods I

Procedure details

1-Methylpyrrole-2-carbaldehyde (10 g, 91.6 mmol) was dissolved in acetonitrile (100 ml) and cooled to −45° C. Chlorosulfonyl isocyanate (38.9 g, 274.9 mmol) in acetonitrile (40 ml) was added dropwise in the course of 40 minutes. The mixture was subsequently stirred for 12 hours at room temperature. After dropwise addition of dimethylformamide (35 ml), the mixture was warmed to 50° C. for 1 hour. After cooling to room temperature, the reaction mixture was poured onto ice (200 ml) and 2N sodium hydroxide solution (286 ml). The precipitate formed was filtered off with suction. The filtrate was extracted with diethyl ether. The combined ether phases were washed until neutral with dilute sodium hydrogen carbonate solution and water and dried over sodium sulfate. The solvent was distilled out in a water pump vacuum and the residue was combined with the precipitate previously obtained. Recrystallization from petroleum ether gave 4-cyano-1-methylpyrrole-2-carbaldehyde (4.3 g) (see, for example, C. E. Loader et al. Can. J. Chem. (1981), 59, 2673-6) 1-H [sic] NMR (CDCl3) δ=4.0 (s, 3H); 7.2 (s, 1H); 7.3 (s, 1H); 9.6 (s, 1H).

Synthesis routes and methods II

Procedure details

1-Methylpyrrole-2-carbaldehyde (10 g, 91.6 mmol) was dissolved in acetonitrile (100 ml) and cooled to -45° C. Chlorosulfonyl isocyanate (38.9 g, 274.9 mmol) in acetonitrile (40 ml) was added dropwise over 40 min. The mixture was then stirred at room temperature for 12 h. After dropwise addition of dimethylformamide (35 ml), the mixture was heated at 50° C. for 1 h. After cooling to room temperature, the reaction mixture was added to ice (200 ml) and 2N sodium hydroxide solution (286 ml). The precipitate which formed was filtered off with suction. The filtrate were [sic] extracted with diethyl ether. The combined ether phases were washed with dilute sodium bicarbonate solution and water until neutral and dried over sodium sulfate. The solvent was distilled off under water pump vacuum, and the residue was combined with the previously obtained precipitate. Recrystallization from petroleum ether afforded 4-cyano-1-methylpyrrole-2-carbaldehyde (4.3 g) (see, for example, C. E. Loader et al. Can. J. Chem. 59 (1981) 2673-6).